Cas no 1807137-23-0 (Methyl 3-cyano-4-fluoro-5-nitrobenzoate)

• Product Name: Methyl 3-cyano-4-fluoro-5-nitrobenzoate
• CAS No: 1807137-23-0
• MF: C₉H₅FN₂O₄
• MW: 224.14540553093
• CID: 4952502
• Update Time: 2025-05-21

Methyl 3-cyano-4-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-fluoro-5-nitrobenzoate

• Inchi： 1S/C9H5FN2O4/c1-16-9(13)5-2-6(4-11)8(10)7(3-5)12(14)15/h2-3H,1H3
• InChI Key： WIOWQHHIRRVTRB-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-cyano-4-fluoro-5-nitrobenzoate

Recent Advances in the Synthesis and Applications of Methyl 3-cyano-4-fluoro-5-nitrobenzoate (CAS: 1807137-23-0)

Methyl 3-cyano-4-fluoro-5-nitrobenzoate (CAS: 1807137-23-0) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of heterocyclic frameworks and as a precursor for novel drug candidates. This research brief consolidates the latest findings on its synthetic methodologies, mechanistic insights, and potential applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 3-cyano-4-fluoro-5-nitrobenzoate in the synthesis of potent kinase inhibitors. The compound's unique electronic properties, conferred by the cyano, fluoro, and nitro substituents, facilitate regioselective functionalization, enabling efficient access to structurally diverse scaffolds. Researchers optimized a one-pot cascade reaction using this intermediate to achieve a 78% yield of target molecules with improved pharmacokinetic profiles.

Innovative synthetic approaches have emerged for the production of Methyl 3-cyano-4-fluoro-5-nitrobenzoate. A recent patent (WO2023056421) describes a continuous-flow process that enhances safety and scalability compared to traditional batch methods. This advancement addresses previous challenges associated with the exothermic nitration step, achieving a 92% purity with reduced byproduct formation. The process demonstrates the growing trend toward sustainable manufacturing in fine chemical synthesis.

Structural characterization studies utilizing X-ray crystallography and DFT calculations have provided new insights into the molecular conformation of Methyl 3-cyano-4-fluoro-5-nitrobenzoate. The planar arrangement of the aromatic ring and the strong electron-withdrawing effects of the substituents create a unique electronic profile that influences its reactivity in subsequent transformations. These findings, published in Crystal Growth & Design (2024), have important implications for rational drug design.

In biological applications, derivatives synthesized from Methyl 3-cyano-4-fluoro-5-nitrobenzoate have shown promising activity against resistant bacterial strains. A recent European Journal of Medicinal Chemistry report identified several analogues with MIC values ≤2 μg/mL against MRSA, attributed to the strategic incorporation of the fluoro and nitro groups. Molecular docking studies suggest these compounds inhibit bacterial DNA gyrase through a novel binding mode.

The compound's role in material science has also expanded. Researchers at MIT have incorporated Methyl 3-cyano-4-fluoro-5-nitrobenzoate-derived monomers into conjugated polymers for organic electronics. The electron-deficient nature of the aromatic system facilitates n-type semiconductor behavior, with measured electron mobilities exceeding 0.5 cm²/V·s in thin-film transistors (2024, Advanced Materials).

Future research directions include exploring the compound's potential in PROTAC design and as a building block for covalent inhibitors. The presence of multiple reactive handles allows for diverse conjugation strategies, as highlighted in a recent review in Chemical Society Reviews. Ongoing clinical trials featuring derivatives of this intermediate suggest its growing importance in addressing unmet medical needs, particularly in oncology and infectious diseases.